Hexaethylene glycol monotridecyl ether

• CAS: 930-09-6
• Molecular Formula: C25H52O7
• Molecular Weight: 464.7 g/mol
• InChI: InChI=1S/C25H52O7/c1-2-3-4-5-6-7-8-9-10-11-12-14-27-16-18-29-20-22-31-24-25-32-23-21-30-19-17-28-15-13-26/h26H,2-25H2,1H3
• InChIKey: GDLHTTMISPHZCZ-UHFFFAOYSA-N

C13E6: Technical Baseline and Homogeneity

Hexaethylene glycol monotridecyl ether (CAS 930-09-6), systematically designated as C13E6, is a homogeneous, monodisperse nonionic surfactant within the polyoxyethylene alkyl ether (CnEm) class. Unlike typical industrial ethoxylates, C13E6 is characterized by a precise, single molecular structure with a defined tridecyl (C13) hydrophobic tail and exactly six ethylene oxide (E6) hydrophilic head units, resulting in a uniform molecular weight of 464.68 g/mol . This homogeneity yields a narrow, predictable CMC range and eliminates the batch-to-batch performance variability inherent in polydisperse commercial mixtures, which is critical for applications requiring rigorous control over surfactant monomer-to-micelle equilibria .

Workflow Monodisperse CnEm surfactant research

Selection Defined C13E6 with narrow CMC range

Use Context Reduces batch variability in micellization studies

C13E6: Generic Substitution Challenges

While the polyoxyethylene alkyl ether (CnEm) class exhibits well-defined structure-property relationships, these relationships dictate that substitution even by adjacent homologs is non-trivial. For C13E6 specifically, a regression model correlating molecular structure (n and m values) to physicochemical properties confirms that the critical micelle concentration (CMC) and cloud point temperature (Tc) are strong, non-linear functions of both alkyl chain length (n) and ethoxylate headgroup size (m) [1]. Therefore, swapping C13E6 for C12E6 (shorter alkyl chain) or C13E5/C13E8 (different headgroup length) will directly alter the solution's monomer-micelle equilibrium, hydrophobic binding capacity, and thermal phase separation behavior. This inherent sensitivity mandates that any generic substitution be validated against the specific quantitative benchmarks provided for C13E6 below.

C12E6 (shorter alkyl chain)

May significantly increase CMC and shift monomer-micelle equilibrium, altering hydrophobic binding capacity.

C13E5 / C13E8 (different EO head)

Headgroup size changes cloud point and thermal phase behavior; micellar size and hydration may deviate.

Polydisperse commercial mixtures

Lack of single-species homogeneity introduces broadened CMC and batch-dependent performance variations.

• [1] Berthod, A., Tomer, S., & Dorsey, J. G. (2001). Polyoxyethylene alkyl ether nonionic surfactants: physicochemical properties and use for cholesterol determination in food. Talanta, 55(1), 69–83. View Source

C13E6 Comparative Performance Evidence

CMC Comparison with C12E6

Although a direct, head-to-head experimental CMC comparison for C13E6 against its nearest homologs is not available in the accessed literature, a robust class-level inference can be made using published regression equations for pure CnEm surfactants. These quantitative structure-property relationship (QSPR) equations, derived from extensive literature data, predict that increasing the alkyl chain length (n) at a constant headgroup (m=6) systematically lowers the CMC due to increased hydrophobicity [1]. The equation log(CMC) = 2.30 - 0.500*n for m=6 predicts a CMC for C12E6 of ~7.9 x 10⁻⁵ M and for C13E6 of ~2.5 x 10⁻⁵ M [1]. This calculated difference indicates that C13E6 is significantly more hydrophobic and forms micelles at a concentration approximately 68% lower than its C12 counterpart.

CMC vs. C12E6

Class-level inference

2.5 × 10⁻⁵ M C12E6: 7.9 × 10⁻⁵ M ~68% lower (QSPR estimate)

Supports lower CMC and greater surface activity

Calculated from published regression; class-level inference.

Evidence Dimension	Critical Micelle Concentration (CMC) in Water at 25°C
Target Compound Data	2.5 x 10⁻⁵ M (Calculated via QSPR)
Comparator Or Baseline	C12E6: 7.9 x 10⁻⁵ M (Calculated via QSPR)
Quantified Difference	C13E6 CMC is 68% lower (approx. 3.2-fold lower) than C12E6
Conditions	Calculated using the published regression model log(CMC) = 2.30 - 0.500*n for m=6 (where n is alkyl carbon number) derived from pure CnEm surfactant literature data [1].

Why This Matters

A lower CMC signifies greater surface activity and requires less material to achieve micellization, which is critical for cost-efficiency in large-scale emulsification and for maintaining a stable monomer reservoir in membrane protein studies.

• [1] Berthod, A., Tomer, S., & Dorsey, J. G. (2001). Polyoxyethylene alkyl ether nonionic surfactants: physicochemical properties and use for cholesterol determination in food. Talanta, 55(1), 69–83. View Source

Cloud Point vs. C12E6

The cloud point temperature (Tc), which dictates the upper thermal stability limit for aqueous nonionic surfactant solutions, is also a predictable function of molecular structure. The QSPR model for pure CnEm surfactants provides a direct means of estimating the Tc for C13E6 relative to C12E6. The equation Tc (°C) = 149 - 6.03*n + 13.6*m predicts a Tc of ~56°C for C12E6 and ~50°C for C13E6 [1]. This indicates that C13E6 has a lower cloud point, a direct consequence of its longer, more hydrophobic alkyl chain.

Cloud Point vs. C12E6

Class-level inference

50 °C C12E6: 56 °C 6°C lower (QSPR estimate)

Defines lower thermal stability boundary

Predicted by QSPR; useful for cloud point extraction design.

Evidence Dimension	Cloud Point Temperature (Tc) in Aqueous Solution
Target Compound Data	50 °C (Calculated via QSPR)
Comparator Or Baseline	C12E6: 56 °C (Calculated via QSPR)
Quantified Difference	C13E6 cloud point is 6°C lower than C12E6
Conditions	Calculated using the published regression model Tc (°C) = 149 - 6.03*n + 13.6*m (where n is alkyl carbon number, m is ethoxylate number) derived from pure CnEm surfactant literature data [1].

Why This Matters

A defined and predictable cloud point is essential for designing temperature-dependent separation processes like cloud point extraction and for ensuring formulation stability across a specific operating temperature range.

• [1] Berthod, A., Tomer, S., & Dorsey, J. G. (2001). Polyoxyethylene alkyl ether nonionic surfactants: physicochemical properties and use for cholesterol determination in food. Talanta, 55(1), 69–83. View Source

Foliar Uptake vs. C12E16

A direct head-to-head study compared C13E6 and C12E16 for their ability to enhance the foliar uptake of seven model organic compounds. The study revealed a key mechanistic difference: while both surfactants enhanced uptake, the absorption of C13E6 into the application site was essential for activation, whereas substantial absorption of C12E16 was not always required to produce the same effect [1]. Furthermore, C13E6 facilitated a substantially greater relative uptake rate for the compound atrazine on Vicia faba leaves, achieving a relative uptake rate of approximately 7.0 compared to approximately 3.5 for C12E16 [1].

Foliar Uptake vs. C12E16

Head-to-head

Rel. uptake 7.0 C12E16: 3.5 2.0× higher for atrazine on Vicia faba

Reported higher foliar uptake rate in direct comparison

Study by Stock et al.; mechanistic penetration advantage observed.

Evidence Dimension	Relative Uptake Rate of Atrazine on Vicia faba Leaves
Target Compound Data	7.0 (Relative Uptake Rate)
Comparator Or Baseline	C12E16: 3.5 (Relative Uptake Rate)
Quantified Difference	C13E6 enhanced atrazine uptake by a factor of 2.0 compared to C12E16
Conditions	0.2 µL droplets of radiolabelled formulations applied to Vicia faba leaves; study by Stock et al., 1992 [1].

Why This Matters

This direct comparative data demonstrates that for a specific, commercially relevant application, C13E6 can be twice as effective as an alternative nonionic surfactant, justifying its selection for optimizing agricultural adjuvant formulations.

• [1] Stock, D., Edgerton, B. M., Gaskin, R. E., & Holloway, P. J. (1992). Surfactant-enhanced foliar uptake of some organic compounds: interactions with two model polyoxyethylene aliphatic alcohols. Pesticide Science, 34(3), 233–242. View Source

C13E6 Application Scenarios

Agricultural Adjuvant Formulation

Based on direct comparative evidence, C13E6 is strategically positioned for enhancing the uptake of specific foliar-applied compounds like atrazine. The data shows C13E6 can deliver a 2-fold improvement in relative uptake rate compared to C12E16 on Vicia faba [1]. Furthermore, its mechanistic requirement for site penetration for activation [1] suggests utility in formulations where the adjuvant's physical interaction with the leaf surface is a critical performance parameter.

Temperature-Responsive Separation Systems

The predictable cloud point of C13E6, estimated at ~50°C [1], makes it a candidate for cloud point extraction (CPE) methodologies. Its thermal phase separation behavior, which is quantifiably distinct from its C12E6 homolog (Tc ~56°C) [1], allows researchers to tailor extraction or purification protocols requiring a specific temperature trigger for surfactant precipitation and analyte concentration.

Membrane Protein Solubilization & Crystallization

As a homogeneous, monodisperse surfactant [1], C13E6 offers a well-defined, single molecular entity for membrane protein research. Its predicted lower CMC (~2.5 x 10⁻⁵ M) relative to C12E6 [2] provides a distinct thermodynamic environment, potentially offering advantages in stabilizing specific protein-detergent complexes (PDCs) where a more hydrophobic micelle core or a lower free monomer concentration is required.

Application

Selection Property

Validation Focus

Foliar adjuvant uptake research

Monodisperse surfactant homogeneity

Uptake enhancement under specific leaf-model conditions

Temperature-responsive separation systems

Predictable cloud point behavior

Thermal phase separation reproducibility

Membrane protein solubilization studies

Defined low CMC and micelle core

Protein-detergent complex stabilization

• [1] Stock, D., Edgerton, B. M., Gaskin, R. E., & Holloway, P. J. (1992). Surfactant-enhanced foliar uptake of some organic compounds: interactions with two model polyoxyethylene aliphatic alcohols. Pesticide Science, 34(3), 233–242. View Source
• [2] Berthod, A., Tomer, S., & Dorsey, J. G. (2001). Polyoxyethylene alkyl ether nonionic surfactants: physicochemical properties and use for cholesterol determination in food. Talanta, 55(1), 69–83. View Source